Cas no 904086-01-7 (3-(3-BOC-Aminophenyl)benzoic acid)

• Product Name: 3-(3-BOC-Aminophenyl)benzoic acid
• CAS No: 904086-01-7
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• MDL: MFCD08705805
• CID: 797670
• PubChem ID: 53218485
• Update Time: 2025-04-19

3-(3-BOC-Aminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-((tert-Butoxycarbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3'-[(T-BUTOXYCARBONYL)AMINO]-1,1'- BIPHENYL-3-CARBOXYLIC ACID
• 3'-[(TERT-BUTOXYCARBONYL)AMINO]-1,1'-BIPHENYL-3-CARBOXYLIC ACID
• 3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• B-4946
• 3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)benzoic acid
• 3'-tert-ButoxycarbonylaMino-biphenyl-3-carboxylic acid
• 3-(3-BOC-Aminophenyl)benzoic acid
• MFCD08705805
• DTXSID40683417
• 904086-01-7
• AMY20950
• BS-24755
• FT-0735658
• 3'-[(tert-Butoxycarbonyl)amino][1,1'-biphenyl]-3-carboxylic acid
• EN300-1720280
• CS-0211066
• 3'-((tert-Butoxycarbonyl)amino)-[1,1'-biphenyl]-3-carboxylicacid
• 3'-[(t-Butoxycarbonyl)amino]-1,1'-biphenyl-3-carboxylic acid
• 3-(3-([(TERT-BUTOXY)CARBONYL]AMINO)PHENYL)BENZOIC ACID
• G49811
• DB-078668

• MDL： MFCD08705805
• Inchi： 1S/C18H19NO4/c1-18(2,3)23-17(22)19-15-9-5-7-13(11-15)12-6-4-8-14(10-12)16(20)21/h4-11H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： LDFRDLKJPCOLHU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.47180